Cas no 54480-43-2 (1,4-Benzenediamine, N,N-bis(2-methylpropyl)-N'-phenyl-)

• Product Name: 1,4-Benzenediamine, N,N-bis(2-methylpropyl)-N'-phenyl-
• CAS No: 54480-43-2
• MF: C₂₀H₂₈N₂
• MW: 296.449725151062
• CID: 354474
• PubChem ID: 71364653
• Update Time: 2025-04-19

1,4-Benzenediamine, N,N-bis(2-methylpropyl)-N'-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediamine, N,N-bis(2-methylpropyl)-N'-phenyl-
• 4-N,4-N-bis(2-methylpropyl)-1-N-phenylbenzene-1,4-diamine
• N~1~,N~1~-Bis(2-methylpropyl)-N~4~-phenylbenzene-1,4-diamine
• DTXSID40788113
• 54480-43-2

• Inchi： 1S/C20H28N2/c1-16(2)14-22(15-17(3)4)20-12-10-19(11-13-20)21-18-8-6-5-7-9-18/h5-13,16-17,21H,14-15H2,1-4H3
• InChI Key： OMBJTLTTZZEQRN-UHFFFAOYSA-N
• SMILES： N(C1C=CC(=CC=1)NC1C=CC=CC=1)(CC(C)C)CC(C)C

Computed Properties

• Exact Mass: 296.22544
• Monoisotopic Mass: 296.225248902g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• PSA: 15.27